Cas no 13222-40-7 (Oxiranemethanamine, N,N-dimethyl-)
Oxiranemethanamine, N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxiranemethanamine, N,N-dimethyl-
- N,N-dimethyl-1-(oxiran-2-yl)methanamine
- dimethyl[(oxiran-2-yl)methyl]amine
- SCHEMBL933250
- LS-11432
- N,N-Dimethyl-1-oxiran-2-ylmethanamine
- N,N-Dimethyl-2-oxiranemethanamine
- 13222-40-7
- 2-Oxiranemethanamine, N,N-dimethyl-
- DIMETHYL(OXIRAN-2-YLMETHYL)AMINE
- MFCD09740456
- ALBB-031543
- DTXSID80444589
- 1-dimethylamino-2,3-epoxypropane
- TWJYXMZUQAMMKA-UHFFFAOYSA-N
- AKOS000145898
-
- MDL: MFCD09740456
- Inchi: 1S/C5H11NO/c1-6(2)3-5-4-7-5/h5H,3-4H2,1-2H3
- InChI Key: TWJYXMZUQAMMKA-UHFFFAOYSA-N
- SMILES: O1CC1CN(C)C
Computed Properties
- Exact Mass: 101.084063974g/mol
- Monoisotopic Mass: 101.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 63.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 104.1±13.0 °C at 760 mmHg
- Flash Point: 22.8±22.2 °C
- Vapor Pressure: 31.4±0.2 mmHg at 25°C
Oxiranemethanamine, N,N-dimethyl- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Oxiranemethanamine, N,N-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB529404-500 mg |
N,N-Dimethyl-1-oxiran-2-ylmethanamine, 95%; . |
13222-40-7 | 95% | 500MG |
€254.60 | 2023-01-19 | |
| abcr | AB529404-1 g |
N,N-Dimethyl-1-oxiran-2-ylmethanamine, 95%; . |
13222-40-7 | 95% | 1g |
€322.50 | 2023-07-11 | |
| abcr | AB529404-5 g |
N,N-Dimethyl-1-oxiran-2-ylmethanamine, 95%; . |
13222-40-7 | 95% | 5g |
€907.00 | 2023-07-11 | |
| abcr | AB529404-500mg |
N,N-Dimethyl-1-oxiran-2-ylmethanamine, 95%; . |
13222-40-7 | 95% | 500mg |
€269.00 | 2025-02-20 | |
| abcr | AB529404-1g |
N,N-Dimethyl-1-oxiran-2-ylmethanamine, 95%; . |
13222-40-7 | 95% | 1g |
€317.00 | 2025-02-20 | |
| abcr | AB529404-5g |
N,N-Dimethyl-1-oxiran-2-ylmethanamine, 95%; . |
13222-40-7 | 95% | 5g |
€877.00 | 2025-02-20 | |
| A2B Chem LLC | AA46984-500mg |
1-Dimethylamino-2,3-epoxypropane |
13222-40-7 | >95% | 500mg |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AA46984-1g |
1-Dimethylamino-2,3-epoxypropane |
13222-40-7 | >95% | 1g |
$509.00 | 2024-04-20 | |
| A2B Chem LLC | AA46984-5g |
1-Dimethylamino-2,3-epoxypropane |
13222-40-7 | >95% | 5g |
$995.00 | 2024-04-20 |
Oxiranemethanamine, N,N-dimethyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Oxiranemethanamine, N,N-dimethyl-
Recent Advances in the Study of Oxiranemethanamine, N,N-dimethyl- (CAS: 13222-40-7) and Its Applications in Chemical Biology and Pharmaceutical Research
Oxiranemethanamine, N,N-dimethyl- (CAS: 13222-40-7) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This epoxide derivative has garnered attention due to its versatile reactivity and potential applications in drug discovery, chemical synthesis, and biomolecular engineering. Recent studies have explored its utility as a building block for the development of novel therapeutic agents and as a tool for probing biological systems.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Oxiranemethanamine, N,N-dimethyl- as a key intermediate in the synthesis of covalent inhibitors targeting protein kinases. The researchers leveraged the compound's epoxide moiety to achieve selective modification of cysteine residues in the ATP-binding pocket of target kinases, resulting in inhibitors with improved potency and selectivity profiles. This approach has opened new avenues for the development of targeted cancer therapies.
In the realm of chemical biology, a recent Nature Chemical Biology publication (2024) highlighted the compound's application in activity-based protein profiling (ABPP). The study utilized Oxiranemethanamine, N,N-dimethyl- as a reactive scaffold to develop probes that can covalently label and identify active sites in enzymes, particularly those involved in metabolic pathways. This technique has proven valuable for target identification and validation in drug discovery pipelines.
From a safety and pharmacokinetics perspective, a 2024 investigation in Drug Metabolism and Disposition examined the metabolic fate of Oxiranemethanamine, N,N-dimethyl- derivatives. The study revealed that while the parent compound shows moderate stability in plasma, its derivatives exhibit varying metabolic profiles depending on structural modifications, with some demonstrating favorable pharmacokinetic properties for further drug development.
Recent synthetic chemistry advances have also expanded the utility of this compound. A 2023 ACS Catalysis report described a novel asymmetric synthesis method for Oxiranemethanamine, N,N-dimethyl- derivatives using chiral organocatalysts, achieving high enantioselectivity (up to 98% ee). This breakthrough is particularly significant for the production of optically pure compounds for pharmaceutical applications.
Looking forward, researchers are exploring the potential of Oxiranemethanamine, N,N-dimethyl- in emerging areas such as targeted protein degradation and covalent PROTAC development. Preliminary results from ongoing studies suggest that the compound's reactivity profile may be harnessed to create bifunctional molecules capable of inducing selective protein degradation, representing a promising direction for next-generation therapeutics.
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